Cas no 1968-46-3 (2-Propynoic acid,potassium salt (9CI))

• Product Name: 2-Propynoic acid,potassium salt (9CI)
• CAS No: 1968-46-3
• MF: C₃HKO₂
• MW: 108.137141942978
• CID: 193301
• PubChem ID: 23693943
• Update Time: 2025-04-19

2-Propynoic acid,potassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid,potassium salt (9CI)
• potassium 2-propynoate
• potassium,prop-2-ynoate
• 1968-46-3
• potassium propiolate
• NS00081454
• DTXSID40173348
• EINECS 217-819-6
• SCHEMBL5068768
• potassium;prop-2-ynoate

• Inchi： 1S/C3H2O2.K/c1-2-3(4)5;/h1H,(H,4,5);/q;+1/p-1
• InChI Key： GLNAULDUXCVLKU-UHFFFAOYSA-M
• SMILES： [K+].[O-]C(C#C)=O

Computed Properties

• Exact Mass: 107.96133
• Monoisotopic Mass: 107.961361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 88.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• Boiling Point: 139.7°C at 760 mmHg
• Flash Point: 58.9°C
• PSA: 40.13